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Compound of Interest

Compound Name: 5-Methoxy-3-methylquinoline

CAS No.: 137595-48-3

Cat. No.: B3347519

Get Quote

Executive Summary
In the landscape of modern rational drug design, substituted quinolines serve as privileged

scaffolds due to their predictable pharmacokinetics and versatile binding modalities. 5-
Methoxy-3-methylquinoline (CAS: 137595-48-3) is a highly specialized heterocyclic building

block that has gained significant traction in the development of epigenetic therapeutics. This

technical guide provides an in-depth analysis of its structural informatics, details a

mechanistically validated synthesis protocol, and explores its pharmacological utility—

specifically its role in the design of CBP/EP300 bromodomain inhibitors[1].

Structural Informatics & Physicochemical Profiling
The precise computational representation of chemical structures is critical for database

querying, virtual screening, and intellectual property delineation. 5-Methoxy-3-
methylquinoline can be represented by multiple valid SMILES (Simplified Molecular-Input

Line-Entry System) strings, depending on the graph traversal algorithm utilized by the

cheminformatics software.
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SMILES String Analysis
Canonical SMILES (Fluorochem/PubChem standard):COC1=CC=CC2=NC=C(C)C=C12[2],

[3].

Logic: The traversal initiates at the methoxy oxygen (O), steps to the attached carbon (C),

and enters the fused benzene ring (c1cccc). It then bridges to the pyridine ring (c2), maps

the nitrogen (n), and captures the methyl substitution (C) at the C3 position before closing

the ring system.

Alternative Isomeric SMILES (BLD Pharm standard):CC1=CC2=C(OC)C=CC=C2N=C1[4].

Logic: This string initiates at the C3-methyl group, traverses the pyridine ring, and maps

the methoxy group as a branch (OC) on the fused benzene ring. Both strings

computationally resolve to the identical 2D molecular graph.

InChIKey Resolution
To eliminate the ambiguity of regioisomers (e.g., distinguishing the 5-methoxy from the 7-

methoxy isomer), the IUPAC International Chemical Identifier Key (InChIKey) is utilized as a

fixed-length hash: GUCBSHLSXPWVQU-UHFFFAOYSA-N[5],[6].

GUCBSHLSXPWVQU: The core skeleton block, encoding the exact connectivity of the

methoxy and methyl groups on the quinoline core.

UHFFFAOYSA: The stereochemistry and isotopomer block. The "UHFFF" prefix indicates a

standard, non-chiral, non-isotopically labeled molecule.

N: Indicates a neutral protonation state.

Physicochemical Data Summary
Quantitative data essential for reaction stoichiometry and analytical validation are summarized

below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://fluorochem.co.uk/product/F936778/
https://fluorochem.co.uk/product/F936778/
https://www.bldpharm.com/products/137595-48-3.html
https://www.chem960.com/lang_zh_tw/cas_137595483/
https://www.chem960.com/lang_zh_tw/cas_137595483/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3347519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name 5-Methoxy-3-methylquinoline [4]

CAS Registry Number 137595-48-3 [4],[3]

Molecular Formula C11H11NO [4]

Molecular Weight 173.21 g/mol [4]

Topological Polar Surface Area

(TPSA)
22.12 Å² [7]

LogP (Predicted) 2.55 [7]

Mechanistic Synthesis & Validation Protocol
The synthesis of highly substituted quinolines often relies on the construction of the pyridine

ring onto an existing aniline derivative. For 5-methoxy-3-methylquinoline, a modified

Vilsmeier-Haack cyclization (Meth-Cohn synthesis) is the most robust approach, utilizing

-(3-methoxyphenyl)propionamide as the starting material[1].

Experimental Workflow & Causality
Step 1: Vilsmeier Reagent Generation

Procedure: In a flame-dried, round-bottom flask under an inert argon atmosphere, 970 mL of

anhydrous

-dimethylformamide (DMF) is cooled to 0 °C. Phosphorus oxychloride (POCl

, 894.9 mmol) is added dropwise over 30 minutes[1].

Causality: The highly exothermic reaction between DMF and POCl

generates the chloroiminium ion (Vilsmeier reagent). Strict temperature control (0 °C)
prevents the degradation of this highly electrophilic intermediate.

Step 2: Electrophilic Aromatic Substitution & Cyclization
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Procedure:

-(3-methoxyphenyl)propionamide (258.1 mmol) is added to the cold Vilsmeier complex. The
reaction is then gradually heated to 100 °C and stirred for 4 to 12 hours[1].

Causality: The Vilsmeier reagent formylates the electron-rich aromatic ring ortho to the

amide directing group. The elevated temperature (100 °C) provides the activation energy

required for the subsequent intramolecular cyclization and dehydration, yielding the

aromatized quinoline core.

Step 3: Quench and Regioisomer Separation

Procedure: The mixture is poured into crushed ice, neutralized, and extracted with ethyl

acetate. The crude product is a 70:30 mixture of regioisomers (5-methoxy and 7-methoxy)[1].

Causality: The meta-directing nature of the methoxy group on the starting aniline leads to

formylation at two distinct ortho positions. The steric bulk of the methoxy group slightly favors

the formation of the less sterically hindered isomer, necessitating careful chromatographic

separation (e.g., preparative HPLC) to isolate pure 5-methoxy-3-methylquinoline.

Self-Validating Analytical Protocol
To ensure the integrity of the isolated product, the following self-validating checks must be

performed:

LC-MS: A primary mass peak at m/z 174.1[M+H]

confirms the correct molecular weight.

H NMR (CDCl

): The presence of a sharp singlet at ~3.95 ppm (integrating for 3H) confirms the methoxy
group, while a singlet/doublet at ~2.45 ppm (integrating for 3H) confirms the C3-methyl
group. The absence of an aldehyde proton (~10 ppm) validates that complete cyclization has
occurred.

Visualization of Synthesis Workflow
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The following DOT diagram maps the logical progression of the Vilsmeier-Haack cyclization,

highlighting the transition from raw materials to the isolated target.

Starting Material
N-(3-methoxyphenyl)propionamide

Electrophilic Aromatic
Substitution (Formylation)

Vilsmeier Reagent
(DMF + POCl3, 0°C)

 Donates Formyl Group

Intramolecular Cyclization
& Dehydration (100°C)

Regioisomer Mixture
5-Methoxy (Major) & 7-Methoxy (Minor)

 Heat drives aromatization

Chromatographic Separation
(Target Isolation)

 LC-MS / NMR Validation
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Click to download full resolution via product page

Fig 1: Mechanistic workflow for the Vilsmeier-Haack cyclization yielding 5-Methoxy-3-
methylquinoline.

Pharmacological Relevance: CBP/EP300 Inhibition
Beyond its utility as a synthetic intermediate, 5-methoxy-3-methylquinoline is a critical vector

in the design of epigenetic modulators. Recent patent literature (WO2022053967A1) highlights

its integration into heterocyclic compounds targeting the CREB-binding protein (CBP) and the

E1A binding protein p300 (EP300) bromodomains[1].

Mechanistic Rationale in Drug Design:

Hydrogen Bonding: The basic nitrogen of the quinoline core acts as a primary hydrogen

bond acceptor, interacting directly with the conserved asparagine residue deep within the

bromodomain binding pocket.

Steric and Electronic Tuning: The C3-methyl group restricts the rotational degrees of

freedom of adjacent functional groups, locking the molecule into a bioactive conformation.

Simultaneously, the C5-methoxy group acts as an electron-donating group, enriching the

electron density of the aromatic system to enhance

stacking interactions with aromatic residues lining the binding site[1].

By leveraging the precise structural coordinates dictated by its SMILES and InChIKey,

researchers can confidently utilize 5-methoxy-3-methylquinoline as a foundational fragment

in the pursuit of novel oncology and immunology therapeutics.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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